Cas no 1225445-28-2 (3-(3-Amino-[1,2,4]triazol-1-ylmethyl)-benzoic acid methyl ester)

• Product Name: 3-(3-Amino-[1,2,4]triazol-1-ylmethyl)-benzoic acid methyl ester
• CAS No: 1225445-28-2
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 5817309
• PubChem ID: 67378047
• Update Time: 2024-01-16

3-(3-Amino-[1,2,4]triazol-1-ylmethyl)-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 3-[(3-amino-1,2,4-triazol-1-yl)methyl]benzoate
• 1225445-28-2
• 3-(3-Amino-[1,2,4]triazol-1-ylmethyl)-benzoic acid methyl ester
• methyl 3-[(3-amino-1H-1,2,4-triazol-1-yl)methyl]benzoate
• EN300-6509660
• UWIYXEIKGMYSFJ-UHFFFAOYSA-N
• SCHEMBL2360321

• Inchi： 1S/C11H12N4O2/c1-17-10(16)9-4-2-3-8(5-9)6-15-7-13-11(12)14-15/h2-5,7H,6H2,1H3,(H2,12,14)
• InChI Key： UWIYXEIKGMYSFJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)CN1C=NC(N)=N1)=O

Computed Properties

• Exact Mass: 232.09602564g/mol
• Monoisotopic Mass: 232.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83Ų